Cas no 20438-96-4 (10-Hydroxy Imipramine Hydrochloride)

• Product Name: 10-Hydroxy Imipramine Hydrochloride
• CAS No: 20438-96-4
• MF: C₁₉H₂₄BN₂O
• MW: 307.217664718628
• CID: 2190824
• Update Time: 2025-06-20

10-Hydroxy Imipramine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 10-Hydroxyimipramine bh3-aduct
• borane;11-[3-(dimethylamino)propyl]-5,6-dihydrobenzo[b][1]benzazepin-5-ol
• Boron;11-[3-(dimethylamino)propyl]-5,6-dihydrobenzo[b][1]benzazepin-5-ol
• 10-Hydroxyimipramine BH3-Adduct
• 10-Hydroxy Imipramine Hydrochloride

• Inchi： 1S/C19H24N2O.B/c1-20(2)12-7-13-21-17-10-5-3-8-15(17)14-19(22)16-9-4-6-11-18(16)21;/h3-6,8-11,19,22H,7,12-14H2,1-2H3;
• InChI Key： LKFGDRGNDLMJIA-UHFFFAOYSA-N
• SMILES： OC1C2C=CC=CC=2N(C2C=CC=CC=2C1)CCCN(C)C.[B]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 346
• Topological Polar Surface Area: 26.7

Additional information on 10-Hydroxy Imipramine Hydrochloride

Introduction to 10-Hydroxy Imipramine Hydrochloride (CAS No. 20438-96-4)

10-Hydroxy Imipramine Hydrochloride, with the chemical identifier CAS No. 20438-96-4, is a significant compound in the field of pharmaceutical chemistry and psychopharmacology. This compound belongs to the tricyclic antidepressant (TCA) class, which has been a cornerstone in the treatment of various neuropsychiatric disorders for decades. The hydrochloride salt form enhances its solubility and bioavailability, making it a valuable intermediate in drug synthesis and research.

The molecular structure of 10-Hydroxy Imipramine Hydrochloride features a tricyclic core with hydroxyl and chloro substituents, which contribute to its pharmacological properties. As an analog of imipramine, it shares similar mechanisms of action, primarily targeting serotonin and norepinephrine reuptake inhibition. This mechanism is pivotal in modulating neurotransmitter levels in the brain, thereby alleviating symptoms associated with depression, anxiety, and other related disorders.

Recent advancements in neuropharmacology have highlighted the importance of selective serotonin reuptake inhibitors (SSRIs) over traditional TCAs like 10-Hydroxy Imipramine Hydrochloride due to their improved safety profiles. However, the study of TCA derivatives remains crucial for understanding the evolution of antidepressant therapies. Researchers have been exploring modifications in the tricyclic framework to enhance efficacy while minimizing side effects.

The synthesis of 10-Hydroxy Imipramine Hydrochloride involves multi-step organic reactions, typically starting from benzylamine derivatives. The hydroxylation step is particularly critical, as it introduces the hydroxyl group that influences the compound's pharmacokinetic behavior. Advanced synthetic methodologies, including catalytic hydrogenation and enzymatic oxidation, have been employed to optimize yield and purity.

In clinical research, 10-Hydroxy Imipramine Hydrochloride has been investigated for its potential role in treating not only depression but also chronic pain syndromes and sleep disorders. Preclinical studies suggest that its interaction with peripheral opioid receptors may contribute to its analgesic properties. Additionally, its effects on melatonin receptors have sparked interest in its potential as a hypnotic agent.

The pharmacokinetic profile of 10-Hydroxy Imipramine Hydrochloride is characterized by moderate oral bioavailability and a relatively long half-life, necessitating careful dosing regimens. Metabolism primarily occurs in the liver via cytochrome P450 enzymes, with metabolites being excreted through renal pathways. Understanding these processes is essential for developing dosage forms that ensure therapeutic efficacy while minimizing adverse effects.

Recent clinical trials have explored the use of 10-Hydroxy Imipramine Hydrochloride in combination therapies for refractory depression. The synergistic effects observed when paired with SSRIs or other novel antidepressants highlight its potential as an adjunctive treatment. Furthermore, genetic studies have identified polymorphisms in drug-metabolizing enzymes that influence individual responses to 10-Hydroxy Imipramine Hydrochloride, underscoring the importance of personalized medicine approaches.

The regulatory landscape for 10-Hydroxy Imipramine Hydrochloride is governed by agencies such as the FDA and EMA, which mandate rigorous testing for safety and efficacy before market approval. Post-marketing surveillance continues to monitor long-term effects and rare adverse events. As research progresses, regulatory bodies are increasingly adopting innovative methodologies to assess drug safety and effectiveness more efficiently.

Industrial-scale production of 10-Hydroxy Imipramine Hydrochloride requires stringent quality control measures to ensure consistency and purity. Modern manufacturing techniques employ continuous flow chemistry and high-performance liquid chromatography (HPLC) for purification. These advancements not only improve yield but also reduce environmental impact by minimizing waste generation.

The future direction of research on 10-Hydroxy Imipramine Hydrochloride lies in exploring its role in neurodegenerative diseases such as Alzheimer's and Parkinson's. Preliminary studies suggest that its ability to modulate neurotransmitter systems may offer neuroprotective benefits. Additionally, investigating its potential as an antimicrobial agent has opened new avenues for therapeutic applications beyond traditional psychiatric uses.

In conclusion, 10-Hydroxy Imipramine Hydrochloride (CAS No. 20438-96-4) remains a vital compound in pharmaceutical research and development. Its historical significance in TCA therapy underscores its enduring relevance, while ongoing studies continue to uncover novel applications and mechanisms of action. As our understanding of neurological disorders evolves, compounds like 10-Hydroxy Imipramine Hydrochloride will undoubtedly play a crucial role in shaping future treatments.